![molecular formula C10H7Cl B3422439 1-Chloronaphthalene CAS No. 25586-43-0](/img/structure/B3422439.png)
1-Chloronaphthalene
Overview
Description
1-Chloronaphthalene is an aromatic compound . It is a colorless, oily liquid which may be used to determine the refractive index of crystals by immersion . The compound is an isomer to 2-chloronaphthalene .
Synthesis Analysis
This compound is obtained directly by chlorination of naphthalene . The formation of more highly substituted derivatives such as dichloro- and trichloronaphthalenes occurs in addition to the two monochlorinated isomeric compounds: this compound and 2-chloronaphthalene .Molecular Structure Analysis
The molecular formula of this compound is C10H7Cl . Its molecular weight is 162.62 .Chemical Reactions Analysis
This compound improves the power conversion efficiency of bulk heterojunction solar cells . It forms a 2:2 inclusion complex with β-cyclodextrin (β-CD), which is generated by the self-association of 1:1 β-CD-1CN inclusion complexes .Physical And Chemical Properties Analysis
This compound has a melting point of −20 °C and a boiling point of 263 °C . It has a molar mass of 162.62 g·mol−1 . It is a colorless, oily liquid which may be used to determine the refractive index of crystals by immersion . It is insoluble in water .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-chloronaphthalene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7Cl/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTPNRXUCIXHOKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7Cl | |
Record name | 1-CHLORONAPHTHALENE | |
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Record name | 1-CHLORONAPHTHALENE | |
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DSSTOX Substance ID |
DTXSID2024791 | |
Record name | 1-Chloronaphthalene | |
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Molecular Weight |
162.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1-chloronaphthalene is a clear colorless to amber oily viscous liquid. (NTP, 1992), Colorless to amber oily liquid; [CAMEO], OILY COLOURLESS LIQUID. | |
Record name | 1-CHLORONAPHTHALENE | |
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Boiling Point |
505 °F at 760 mmHg (NTP, 1992), 259.3 °C @ 760 mm Hg, 260 °C | |
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Flash Point |
250 °F (NTP, 1992), 121 °C, 250 °F (121 °C) (closed cup), 121 °C c.c. | |
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Record name | 1-Chloronaphthalene | |
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Solubility |
less than 1 mg/mL at 68 °F (NTP, 1992), Sol in benzene, petroleum ether, alcohol, In water, 17.4 mg/l @ 25 °C, Solubility in water, g/100ml at 25 °C: 0.02 (poor) | |
Record name | 1-CHLORONAPHTHALENE | |
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Density |
1.1938 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.19382 @ 20 °C/4 °C, Relative density (water = 1): 1.2 | |
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Record name | 1-CHLORONAPHTHALENE | |
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Vapor Density |
5.6 (Air= 1), Relative vapor density (air = 1): 5.6 | |
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Vapor Pressure |
1 mmHg at 177.1 °F ; 100 mmHg at 356.7 °F; 760 mmHg at 498.7 °F (NTP, 1992), 0.02 [mmHg], 0.029 mm Hg @ 25 °C, Vapor pressure, Pa at 25 °C: 4 | |
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Record name | 1-Chloronaphthalene | |
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Color/Form |
Oily liquid | |
CAS No. |
90-13-1, 25586-43-0 | |
Record name | 1-CHLORONAPHTHALENE | |
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Record name | 1-Chloronaphthalene | |
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Record name | 1-chloronaphthalene | |
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Melting Point |
-9 to -4 °F (NTP, 1992), -2.5 °C, -2.3 °C | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.